10.1039/C0CC03253K | Interaction of a solid supported liquid-crystalline phospholipidmembrane with physical vapor deposited metal atoms†

Interaction of a solid supported liquid-crystalline phospholipidmembrane with physical vapor deposited metal atoms†

Chemical Communications Pub Date: 2010-11-01 DOI: 10.1039/C0CC03253K

Abstract

A metal (Ag, Au, Pd, Sn, Bi, In, Co, Al) layer directly deposited onto a liquid-crystalline lipid membrane resulted in different morphologies, ranging from a monolayer of discrete particles to a continuous film, depending on the metal's oxidation tendency.

Interaction of a solid supported liquid-crystalline phospholipidmembrane with physical vapor deposited metal atoms†

Share View Original Text

Recommended Literature

[1] High-fidelity imaging of intracellular microRNA via a bioorthogonal nanoprobe† Hengyi Chen,Yi Chen,Chong Zhang,Zixin Sun,Jiaxi Mo,Yongzhong Wang,Jichun Yang,Dongsheng ZouAnalyst, 2023,148, 1682-1693 10.1039/D3AN00088E
[2] Inside front cover J. Mater. Chem. C, 2019,7, 7464-7464 10.1039/C9TC90135C
[3] High performance nanostructured bismuth oxide–cobaltite as a durable oxygen electrode for reversible solid oxide cells† Minle Chen,Shuai He,Kongfa Chen,Teng Zhang,San Ping JiangJ. Mater. Chem. A, 2018,6, 6510-6520 10.1039/C8TA00370J
[4] Tetrahedral DNA nanostructure-corbelled click chemistry-based large-scale assembly of nanozymes for ratiometric fluorescence assay of DNA methyltransferase activity† Guohui Cao,Huiying Jia,Shuling Xu,Ensheng Xu,Pin Wang,Qingwang Xue,Huaisheng WangJ. Mater. Chem. B, 2023,11, 9912-9921 10.1039/D3TB01795H
[5] Water dynamics at electrified graphene interfaces: a jump model perspective† Yiwei Zhang,Guillaume Stirnemann,Damien LaagePhys. Chem. Chem. Phys., 2020,22, 10581-10591 10.1039/D0CP00359J
[6] Ionophore-based optical nanosensors incorporating hydrophobic carbon dots and a pH-sensitive quencher dye for sodium detection† A. A. Galyean,M. R. Behr,K. J. CashAnalyst, 2018,143, 458-465 10.1039/C7AN01382E
[7] Room-temperature spin crossover and Langmuir–Blodgett film formation of an iron(ii) triazole complex featuring a long alkyl chain substituent: the tail that wags the dog† Jonathan A. Kitchen,Nicholas G. White,Claudio Gandolfi,Guy N. L. Jameson,Jeffery L. Tallon,Sally BrookerChem. Commun., 2010,46, 6464-6466 10.1039/C0CC01008A
[8] Exploring unbalanced electrode configurations for electrochromic devices† Sofiane Hassab,D. Eric Shen,Anna M. Österholm,John R. Reynolds,Javier PadillaJ. Mater. Chem. C, 2018,6, 393-400 10.1039/C7TC04730D
[9] Synthesis of electron-accepting polymers containing phenanthra-9,10-quinone units† Julien E. Gautrot,Philip Hodge,Madeleine Helliwell,James Raftery,Domenico CupertinoJ. Mater. Chem., 2009,19, 4148-4156 10.1039/B901853K
[10] Synthesis and characterization of supported stabilized palladium nanoparticles for selective hydrogenation in water at low temperature† Anish Patel,Anjali PatelRSC Adv., 2021,11, 8218-8227 10.1039/D1RA00239B

Journal Name：Chemical Communications

Research Products

(2-(3-Chlorophenyl)thiazol-4-yl)methanol

CAS no.: 121202-20-8
Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, chloride (1:1)

CAS no.: 1130-51-4
ethyl 2-(2-chloroacetamido)-4-(4-methylphenyl)thiophene-3-carboxylate

CAS no.: 138098-81-4
D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[3-[(1-oxopentadecyl)oxy]tetradecanoate], [2(R),3(R)]- (9CI)

CAS no.: 125056-31-7
4-(bromomethyl)-3-methoxybenzonitrile

CAS no.: 104436-60-4
1-Benzylpyrrolidin-3-one hydrochloride

CAS no.: 1012-01-7
5(6)-CFDA

CAS no.: 124387-19-5
2-36-Neuropeptide Y(swine) (9CI)

CAS no.: 102961-52-4
2-Fluoro-4-nitrobenzaldehyde

CAS no.: 157701-72-9
oxolan-3-ylmethanamine

CAS no.: 165253-31-6